Cas no 2411301-73-8 (1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one)

• Product Name: 1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one
• CAS No: 2411301-73-8
• MF: C₁₄H₁₄ClF₃N₂O₃S
• MW: 382.785771846771
• CID: 5416206
• PubChem ID: 165795494
• Update Time: 2025-10-29

1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}prop-2-en-1-one
• 2411301-73-8
• EN300-26590584
• Z2517205733
• 1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one

• Inchi： 1S/C14H14ClF3N2O3S/c1-2-13(21)19-5-7-20(8-6-19)24(22,23)12-9-10(14(16,17)18)3-4-11(12)15/h2-4,9H,1,5-8H2
• InChI Key： UXWAVVJWMBJYOH-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2=CC(C(F)(F)F)=CC=C2Cl)(=O)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 382.0365757g/mol
• Monoisotopic Mass: 382.0365757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.4±60.0 °C(Predicted)
• pka: -1.84±0.70(Predicted)

Additional information on 1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one

Recent Advances in the Study of 1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one (CAS: 2411301-73-8)

The compound 1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one (CAS: 2411301-73-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cellular proliferation and survival. The presence of the trifluoromethyl group and the chloro-substituted phenyl ring in its structure enhances its binding affinity to target proteins, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise binding mechanisms of this compound with its target kinases.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, particularly those associated with dysregulated kinase activity. Notably, its selectivity profile minimizes off-target effects, reducing potential toxicity concerns. These findings suggest that 1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one could serve as a lead compound for the development of novel anticancer therapies.

Further investigations are underway to optimize the pharmacokinetic properties of this compound, including its bioavailability and metabolic stability. Recent advancements in formulation technologies, such as nanoparticle-based delivery systems, have shown promise in enhancing the compound's therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications.

In conclusion, the ongoing research on 1-[4-[[2-Chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-2-propen-1-one (CAS: 2411301-73-8) underscores its potential as a valuable tool in chemical biology and a promising candidate for drug development. Future studies should focus on addressing remaining challenges, such as optimizing its synthetic route and evaluating its long-term safety profile, to fully realize its therapeutic potential.